Cas no 1261787-56-7 (2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile)

• Product Name: 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile
• CAS No: 1261787-56-7
• MF: C₁₄H₈F₄N₂
• MW: 280.220336914063
• CID: 4923967
• Update Time: 2025-05-19

2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile

• Inchi： 1S/C14H8F4N2/c15-13-12(5-4-11(20-13)6-7-19)9-2-1-3-10(8-9)14(16,17)18/h1-5,8H,6H2
• InChI Key： ATSBEDPDKJXVKM-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(CC#N)N=1)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 3.5
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile

Comprehensive Guide to 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile (CAS No. 1261787-56-7): Properties, Applications, and Market Insights

2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile (CAS No. 1261787-56-7) is a high-value fluorinated pyridine derivative widely used in pharmaceutical and agrochemical research. This compound features a unique combination of fluorine and trifluoromethyl groups, which enhance its reactivity and bioavailability. Researchers and industry professionals frequently search for 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile suppliers or CAS 1261787-56-7 applications, highlighting its growing demand in specialty chemicals.

The molecular structure of 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile includes a pyridine core substituted with fluorine and a trifluoromethylphenyl group, making it a versatile intermediate in drug discovery. Its CAS number 1261787-56-7 is critical for regulatory compliance and procurement. Recent trends show increased interest in fluorinated pyridine derivatives due to their role in developing kinase inhibitors and other targeted therapies, aligning with the demand for precision medicine.

In agrochemical applications, 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile serves as a key building block for herbicides and fungicides. The trifluoromethyl group improves lipid solubility, enhancing compound efficacy. Searches for 1261787-56-7 synthesis methods or pyridine-based agrochemical intermediates reflect its industrial relevance. Innovations in green chemistry have also spurred interest in sustainable production routes for this compound.

Market analysis indicates steady growth for CAS 1261787-56-7, driven by pharmaceutical R&D and crop protection sectors. Suppliers often list it under 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile price or high-purity fluorinated intermediates. Regulatory agencies classify it as non-hazardous under standard handling conditions, though proper lab protocols are recommended. Its stability and compatibility with common reagents make it a preferred choice for multi-step syntheses.

Researchers exploring pyridine-6-acetonitrile derivatives frequently investigate 1261787-56-7 NMR data or HPLC purification techniques. The compound’s spectral properties (e.g., distinct 19F NMR signals) aid in reaction monitoring. Patent databases reveal its use in novel anticancer and antiviral agents, correlating with rising searches for fluorinated heterocycles in drug design. Collaborative studies between academia and industry continue to expand its application scope.

Storage recommendations for 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile typically suggest dry, cool environments to prevent degradation. Quality certifications like ≥98% purity are common among CAS 1261787-56-7 manufacturers. The compound’s role in fragment-based drug discovery and its mention in recent journal articles (e.g., Journal of Medicinal Chemistry) underscore its scientific importance. Global suppliers often provide custom synthesis services to meet diverse research needs.

Emerging applications include materials science, where fluorinated pyridine derivatives contribute to organic electronics. FAQs about 1261787-56-7 solubility or scaling up production are addressed in technical bulletins. As synthetic methodologies advance (e.g., continuous flow chemistry), cost-effective production of 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile is becoming feasible, further stimulating market adoption.

In summary, 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile (CAS No. 1261787-56-7) bridges multiple disciplines—from life sciences to advanced materials. Its optimized search terms (e.g., buy 2-Fluoro-3-(3-(trifluoromethyl)phenyl)pyridine-6-acetonitrile) and documented utility in peer-reviewed studies position it as a compound of enduring scientific and commercial value.